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Compound of Interest

Compound Name: BMS-813160

Cat. No.: B606254 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

protocols and answers to frequently asked questions regarding the storage and handling of

BMS-813160 stock solutions. Following these guidelines is crucial for maintaining the

compound's stability and ensuring the reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing BMS-813160 stock solutions? A1: The

recommended solvent for BMS-813160 is Dimethyl Sulfoxide (DMSO).[1][2][3][4][5] It is soluble

in DMSO at various concentrations, with some suppliers reporting solubility up to 97 mg/mL

(200.14 mM).[4] For optimal results, use fresh, moisture-free DMSO.[4]

Q2: How should I store the BMS-813160 stock solution and for how long is it stable? A2: For

short-term storage, the stock solution can be kept at -20°C for up to one month.[2][6] For long-

term storage, it is highly recommended to store the solution at -80°C, where it can be stable for

6 months to a year.[3][6] Always protect the solution from light.[6] To prevent degradation from

repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use vials.

[2][6]

Q3: Can I store the stock solution in an aqueous buffer? A3: It is not recommended to store

BMS-813160 in aqueous buffers for any significant length of time. The compound is insoluble

in water.[2][4] Working solutions for in vivo or in vitro experiments should be prepared fresh

from the DMSO stock solution on the day of use.[6]
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Q4: My compound is difficult to dissolve in DMSO. What should I do? A4: If you encounter

solubility issues, gentle warming and sonication can aid dissolution.[3][6] One supplier

recommends sonication to achieve a concentration of 55 mg/mL in DMSO.[3] Ensure the cap is

tightly sealed to prevent moisture absorption by the DMSO, which can reduce solubility.[4]

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Precipitate observed in the vial

after thawing.

1. The solution was not fully

dissolved initially.2. Repeated

freeze-thaw cycles.3. Storage

temperature was not low

enough (e.g., 4°C).

1. Warm the vial to room

temperature and

vortex/sonicate to redissolve

the compound.2. Centrifuge

the vial to pellet the precipitate

and use the supernatant (note:

concentration may be

altered).3. Prepare fresh

aliquots and ensure they are

stored at -80°C to prevent

future precipitation.[6]

Inconsistent experimental

results.

1. Compound degradation due

to improper storage (e.g.,

exposure to light, frequent

freeze-thaw cycles).2.

Inaccurate concentration due

to incomplete dissolution or

precipitation.

1. Prepare a fresh stock

solution from powder.2. Always

use single-use aliquots stored

at the correct temperature and

protected from light.[2][6]3.

Before use, ensure any

thawed aliquot is at room

temperature and vortexed to

ensure homogeneity.

Solid powder will not dissolve

completely.

1. The desired concentration is

above the solubility limit.2. The

DMSO solvent has absorbed

moisture.

1. Try preparing a less

concentrated stock solution.2.

Gently warm the solution and

use sonication to aid

dissolution.[3][6]3. Use a fresh,

unopened bottle of

anhydrous/molecular biology

grade DMSO.[4]
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Quantitative Data Summary
The following table summarizes the solubility and recommended storage conditions for BMS-
813160 solutions.

Parameter Solvent Value Source(s)

Solubility DMSO
55 - 97 mg/mL (113 -

200 mM)
[3][4]

Ethanol
92 mg/mL (189.82

mM)
[2]

Water Insoluble [2][4]

Storage (Powder) -20°C Stable for ≥ 3 years [3]

Storage (In Solvent) -20°C Stable for 1 month [2][6]

-80°C
Stable for 6 - 12

months
[3][6]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution of BMS-813160

Materials:

BMS-813160 powder (Formula Weight: 484.64 g/mol )[1][4]

Anhydrous, high-purity DMSO[4]

Sterile, light-protected microcentrifuge tubes

Calibrated analytical balance, vortex mixer, and pipettes

Procedure:

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

BMS-813160.
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Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

Mass = 10 mM × 1 mL × 484.64 g/mol / 1000 = 4.85 mg

Weigh Compound: Carefully weigh 4.85 mg of BMS-813160 powder and place it in a sterile

vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mix: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. If

needed, sonicate the vial for 5-10 minutes.[3]

Aliquot: Dispense the solution into single-use, light-protected microcentrifuge tubes (e.g., 20

µL aliquots).

Store: Label the aliquots clearly with the compound name, concentration, and date. For use

within one month, store at -20°C.[2][6] For long-term storage, place aliquots in a freezer box

and store at -80°C.[3][6]
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Start: Weigh BMS-813160 Powder

Add Anhydrous DMSO

Is Compound Fully Dissolved?

Vortex and/or Sonicate

No

Aliquot into Single-Use,
Light-Protected Vials

Yes

Select Storage Duration

Short-Term (< 1 Month)
Store at -20°C

Long-Term (> 1 Month)
Store at -80°C

End: Solution Ready for Use

Click to download full resolution via product page

Caption: Decision workflow for preparing and storing BMS-813160 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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